

The Enigmatic EC19: A Case of Mistaken Identity in Scientific Discovery

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: EC19

Cat. No.: B1671071

[Get Quote](#)

An in-depth investigation into the scientific literature and public databases for a compound designated "**EC19**" reveals a notable absence of information regarding its discovery, synthesis, and biological activity. Extensive searches have failed to identify a specific molecule with this identifier, suggesting that "**EC19**" may be a misnomer, an internal project code not yet disclosed publicly, or a term used in a different scientific context.

Initial inquiries into the discovery and synthesis of "**EC19**" led to a series of unrelated findings, most prominently referencing the ICH E19 guideline on selective safety data collection in clinical trials.^{[1][2][3][4]} This international guideline focuses on optimizing the efficiency of late-stage drug development by allowing for a more targeted approach to safety data collection, rather than the comprehensive collection of all adverse events.^{[1][2][3]} While a crucial topic for drug development professionals, it does not pertain to the discovery and synthesis of a specific chemical entity.

Further searches for "**EC19**" in the context of chemical synthesis and biological pathways yielded information on various unrelated compounds and processes. For instance, research on the biosynthesis of ectoine, a compatible solute found in some bacteria, details the "ectABC" gene cluster responsible for its production.^{[5][6]} This pathway involves the conversion of aspartate semialdehyde through a series of enzymatic steps to yield ectoine.^[6] Additionally, studies on the biosynthesis of cadystins, small metal-binding peptides in yeast, describe two distinct pathways for their formation, both involving gamma-glutamylcysteine (γEC).^[7] The synthesis of other compounds, such as ergothioneine, has also been explored through

metabolic engineering in *E. coli*.^[8] However, none of these research areas make any mention of a compound specifically named "**EC19**."

The term "EC" is commonly used as an abbreviation in various scientific fields, including "esophageal cancer" in clinical trial designations (e.g., EC-CRT-002)^[9] and "Explicit Congestion Notification" in internet protocols.^[10] It is plausible that "**EC19**" could be an internal designation within a research institution or company that has not been made public. Without further context or a more specific chemical name or structure, a comprehensive technical guide on its discovery and synthesis cannot be compiled.

Researchers, scientists, and drug development professionals seeking information are encouraged to verify the nomenclature and context of "**EC19**." Should a more specific identifier or related publication become available, a detailed technical guide could be developed. Until then, the scientific community awaits the formal discovery and characterization of the molecule, if it exists, that bears the name "**EC19**."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. fda.gov [fda.gov]
- 2. E19 A Selective Approach to Safety Data Collection in Specific Late-Stage Pre-Approval or Post-Approval Clinical Trials | FDA [fda.gov]
- 3. ICH guideline E19 on a selective approach to safety data collection in specific late-stage pre-approval or post-approval clinical trials - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
- 4. m.youtube.com [m.youtube.com]
- 5. Pathway construction and metabolic engineering for fermentative production of ectoine in *Escherichia coli* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]

- 7. Two pathways in the biosynthesis of cadystins (gamma EC)nG in the cell-free system of the fission yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Ergothioneine biosynthesis: The present state and future prospect - PMC [pmc.ncbi.nlm.nih.gov]
- 9. ClinicalTrials.gov [clinicaltrials.gov]
- 10. datatracker.ietf.org [datatracker.ietf.org]
- To cite this document: BenchChem. [The Enigmatic EC19: A Case of Mistaken Identity in Scientific Discovery]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671071#ec19-discovery-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com